Cas no 1361730-19-9 (6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile)

• Product Name: 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile
• CAS No: 1361730-19-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912748
• Update Time: 2025-06-08

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-2-3-11(15)10(7-9)12-4-1-8(5-6-17)13(16)18-12/h1-4,7H,5H2
• InChI Key： ZIHUHALGNWAPJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(CC#N)=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile

Introduction to 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1361730-19-9)

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile, with the CAS number 1361730-19-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of heterocyclic compounds and features a pyridine ring substituted with a dichlorophenyl group and a fluorine atom, along with an acetonitrile functional group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The synthesis of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile typically involves multi-step processes, including the formation of the pyridine ring, introduction of the dichlorophenyl and fluorine substituents, and the final attachment of the acetonitrile group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for both academic research and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical and chemical properties, 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile is a solid at room temperature with a melting point ranging from 85 to 87°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are advantageous for its use in solution-based reactions and biological assays. Additionally, the compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological activity of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile has been the subject of several studies. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. A 2020 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer cell proliferation. The researchers found that it selectively targets this enzyme without affecting other essential cellular processes, suggesting its potential as a lead compound for drug development.

Beyond its enzymatic inhibition properties, 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile has also shown promise in modulating other biological processes. For example, a recent study published in Molecular Pharmacology explored its effects on ion channels and receptors. The results indicated that it can modulate certain ion channels involved in pain signaling pathways, making it a potential candidate for developing new analgesic agents.

The safety profile of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile is another critical aspect that has been evaluated. Preclinical toxicity studies have shown that it has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetonitrile (CAS No. 1361730-19-9) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of medicinal chemistry.